Cas no 897615-91-7 (1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 897615-91-7
• MF: C₁₃H₁₃FN₂
• MW: 216.254126310349
• MDL: MFCD04440685
• CID: 3148190
• PubChem ID: 2770913
• Update Time: 2025-07-09

1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• AB90333
• 1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• 897615-91-7
• SCHEMBL1266401
• STL275710
• AKOS015957224
• EN300-237635
• F1386-0114
• 898-105-7
• XKB61591
• 1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo(1,2-a)pyrazine
• 1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• MDL： MFCD04440685
• Inchi： 1S/C13H13FN2/c14-11-5-2-1-4-10(11)13-12-6-3-8-16(12)9-7-15-13/h1-6,8,13,15H,7,9H2
• InChI Key： RCGRCTXPSVQZEH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2=CC=CN2CCN1

Computed Properties

• Exact Mass: 216.10627659g/mol
• Monoisotopic Mass: 216.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17Ų